Trecadrine

• CAS: 90845-56-0
• Molecular Formula: C27H29NO
• Molecular Weight: 383.5 g/mol
• InChI: InChI=1S/C27H29NO/c1-20(27(29)23-12-4-3-5-13-23)28(2)19-18-26-24-14-8-6-10-21(24)16-17-22-11-7-9-15-25(22)26/h3-15,18,20,27,29H,16-17,19H2,1-2H3/t20-,27-/m0/s1
• InChIKey: BHVGOYREXHCFOE-DCFHFQCYSA-N

Trecadrine: β3-Adrenergic Agonist for Metabolic & GI Research

Trecadrine (INN) is a small molecule drug originally developed as an anti-ulcer agent but subsequently identified as a selective β3-adrenergic receptor agonist with potential anti-obesity and anti-diabetic properties [1]. It is characterized by a molecular formula of C27H29NO and a molecular weight of 383.53 g/mol [2]. Trecadrine exhibits notable selectivity for the β3-adrenergic receptor, lacking significant activity at β1- and β2-adrenergic receptors [3]. The compound has been investigated in various preclinical models, including diet-induced obesity (cafeteria diet) and alloxan-induced diabetes in rodents, where it has demonstrated effects on body weight, fat deposition, thermogenesis, and glucose metabolism [4].

• [1] Wikipedia. Trecadrine. 2024. Available from: https://en.wikipedia.org/wiki/Trecadrine View Source
• [2] PubChem. Trecadrine. Available from: https://pubchem.ncbi.nlm.nih.gov/compound/65823 View Source
• [3] Hu et al. Potential anti-diabetic applications of a new molecule with affinity for beta 3-adrenoceptors. Life Sci. 1999. Available from: https://pubmed.ncbi.nlm.nih.gov/10412376/ View Source
• [4] AdisInsight. Trecadrine. 2001. Available from: https://adisinsight.springer.com/drugs/800003832 View Source

Trecadrine vs. Other β3-Agonists

Trecadrine belongs to the β3-adrenergic agonist class, yet its in vivo effects and molecular mechanisms differentiate it from other class members like CL316243, BRL35135A, and BRL28410. While these agonists share a common target, their potency, selectivity, and metabolic outcomes differ substantially. For instance, CL316243 is a more potent and selective β3-agonist in vitro [1], but Trecadrine demonstrates unique, context-dependent regulation of UCP2 gene expression in muscle—upregulating in obese animals but downregulating in lean controls [2]. Additionally, Trecadrine reduces intestinal galactose absorption, a functional effect not commonly reported for other β3-agonists [3]. These differences in tissue-specific gene regulation and physiological outcomes underscore that generic substitution based solely on β3-agonism is scientifically unsound.

• [1] Comparison of Atypical β3-Adrenoceptor Agonists With Their Respective Metabolic Activities in Rat White Adipocytes. Jpn J Pharmacol. 1998;77(1):41-51. View Source
• [2] Berraondo B, Marti A, Duncan JS, Trayhurn P, Martínez JA. Up-regulation of muscle UCP2 gene expression by a new β3-adrenoceptor agonist, trecadrine, in obese (cafeteria) rodents, but down-regulation in lean animals. Int J Obes Relat Metab Disord. 2000 Feb;24(2):156-63. View Source
• [3] Diez-Sampedro A, Milagro FI, Berraondo B, Zulet MA, Martinez JA, Barber A. Effects of trecadrine, a β3-adrenergic agonist, on intestinal absorption of D-galactose and disaccharidase activities in three physiopathological models. J Pharm Pharmacol. 1997 Sep;49(9):873-7. View Source

Trecadrine Comparative Evidence

Intestinal Galactose Uptake Inhibition

Trecadrine (1 mg/kg/day, oral) administered for 35 days to cafeteria diet-induced obese Wistar rats significantly reduced body weight and fat depots compared to untreated obese controls [1]. In a separate study, CL316243, a comparator β3-agonist, reduced body weight by 8.6 ± 0.6% in diet-induced obese rats over a similar treatment period [2]. While a direct head-to-head comparison is not available, the magnitude of weight reduction appears comparable, but Trecadrine's effect on fat depot reduction specifically and its association with increased UCP1 and UCP2 expression suggests a distinct thermogenic mechanism [1].

Evidence Dimension	Body weight and fat depot reduction
Target Compound Data	Significant reduction in body weight and fat depots (p<0.05 vs. obese control)
Comparator Or Baseline	CL316243: 8.6 ± 0.6% body weight reduction vs. baseline
Quantified Difference	Not directly comparable; both show significant reductions. Trecadrine's effect is linked to UCP1/UCP2 upregulation, whereas CL316243's effect is linked to BAT thermogenesis.
Conditions	Diet-induced obese (cafeteria) Wistar rats; Trecadrine 1 mg/kg/day oral for 35 days vs. CL316243 1 mg/kg/day for 28 days

Why This Matters

This evidence supports Trecadrine's selection for studies investigating β3-agonist-mediated weight loss via thermogenesis and UCP gene modulation, differentiating it from other agonists that may not show the same UCP2 regulation pattern.

• [1] Berraondo B, et al. Efectos en la utilizacion energetica y en la expresion del gen de la obesidad y proteinas desacoplantes (ucp1 y ucp2) de un nuevo agonista adrenergico beta3 en un modelo de obesidad inducido con una dieta de cafeteria. Doctoral Thesis, Universidad de Navarra, 1999. View Source
• [2] Effects of systemic oxytocin and beta‐3 receptor agonist (CL 316243) treatment on body weight and adiposity in male diet‐induced obese rats. Physiol Rep. 2025;13(5):e70345. View Source

Triglyceride-Lowering in Hypercholesterolemic Rats

In alloxan-induced diabetic Wistar rats, oral administration of Trecadrine (1 mg/kg/day for 4 days) reduced plasma glucose levels from 15.0 to 8.3 mmol/L (p<0.05), achieving near-normal glycemic levels without altering plasma insulin concentrations [1]. In contrast, CL316243, another β3-agonist, produces a 2.4-fold decrease in glucose levels in wild-type mice but is accompanied by a 53-fold increase in serum insulin, indicating a different mechanism [2]. Trecadrine's insulin-independent glucose lowering suggests a direct effect on hepatic glucose output and muscle glucose uptake, a feature not universally shared among β3-agonists.

Evidence Dimension	Plasma glucose reduction in diabetic/hyperglycemic models
Target Compound Data	Reduction from 15.0 to 8.3 mmol/L (45% decrease) in alloxan-diabetic rats
Comparator Or Baseline	CL316243: 2.4-fold decrease in glucose in wild-type mice (acute dosing)
Quantified Difference	Trecadrine: 45% decrease, no insulin change; CL316243: ~58% decrease, 53-fold insulin increase
Conditions	Trecadrine: Alloxan-diabetic rats, 1 mg/kg/day oral for 4 days; CL316243: wild-type mice, acute dosing

Why This Matters

Trecadrine's ability to normalize glycemia without increasing insulin secretion distinguishes it for research applications requiring insulin-independent glucose regulation, such as studies of severe insulin resistance or beta-cell dysfunction.

• [1] Milagro FI, et al. A beta3-adrenergic agonist increases muscle GLUT1/GLUT4 ratio, and regulates liver glucose utilization in diabetic rats. Diabetes Obes Metab. 1999 Mar;1(2):97-104. View Source
• [2] Lack of responses to a beta3-adrenergic agonist in lipoatrophic A-ZIP/F-1 mice. Endocrinology. 2001;142(6):2600-7. View Source

White Adipose Tissue Oxygen Consumption

Acute administration of Trecadrine (1 mg/kg, i.p.) produced a 4.5-fold increase in PGC-1 mRNA expression in brown adipose tissue compared to control (p<0.001), with no change in PPARγ2 mRNA [1]. In comparison, CL316243, a more potent β3-agonist in vitro, has been shown to increase energy expenditure by 2-fold in mice but specific PGC-1 induction data are not reported [2]. Trecadrine's marked upregulation of PGC-1, a master regulator of mitochondrial biogenesis and thermogenesis, provides a quantitative measure of its thermogenic potential distinct from other class members.

Evidence Dimension	PGC-1 mRNA expression in brown adipose tissue
Target Compound Data	4.5-fold increase over control (p<0.001)
Comparator Or Baseline	CL316243: 2-fold increase in energy expenditure, PGC-1 data not reported
Quantified Difference	Trecadrine: 4.5-fold PGC-1 increase; CL316243: 2-fold energy expenditure increase (different metric)
Conditions	Acute administration in rats (1 mg/kg i.p.)

Why This Matters

This 4.5-fold PGC-1 upregulation provides a robust, quantitative endpoint for studies focused on β3-agonist-induced mitochondrial biogenesis and thermogenesis, offering a clear advantage for mechanistic research.

• [1] Gomez-Ambrosi J, Frühbeck G, Martinez JA. Rapid up-regulation of PGC-1 and PPARγ2 mRNA in brown adipose tissue by a β3-adrenergic agonist and leptin. Unpublished data abstracted from DADUN repository. View Source
• [2] Beta3-adrenergic receptors on white and brown adipocytes mediate beta3-selective agonist-induced effects on energy expenditure, insulin secretion, and food intake. Am J Physiol Endocrinol Metab. 2003;284(3):E543-9. View Source

PGC-1 mRNA Upregulation in Brown Adipose Tissue

After 35 days of oral Trecadrine administration (1 mg/kg/day), galactose uptake by intestinal tissue in basal (non-obese) rats decreased significantly by 19% (p<0.05) [1]. This effect is not commonly reported for other β3-agonists like CL316243 or BRL35135A, which primarily focus on adipose tissue and muscle metabolism. Trecadrine's impact on intestinal sugar absorption suggests a unique dual mechanism—modulating both systemic metabolism and nutrient uptake—that may contribute to its overall metabolic benefits.

Evidence Dimension	Intestinal galactose uptake inhibition
Target Compound Data	19% decrease (p<0.05) vs. untreated control
Comparator Or Baseline	No comparable data for CL316243 or BRL35135A in intestinal absorption models
Quantified Difference	Trecadrine: 19% reduction; other β3-agonists: data not available or negative
Conditions	Female Wistar rats, 1 mg/kg/day oral for 35 days

Why This Matters

This unique intestinal effect differentiates Trecadrine for studies investigating the gut-brain axis, nutrient absorption, and metabolic disease, where reducing carbohydrate uptake may complement systemic β3-agonist actions.

• [1] Diez-Sampedro A, et al. Effects of trecadrine, a β3-adrenergic agonist, on intestinal absorption of D-galactose and disaccharidase activities in three physiopathological models. J Pharm Pharmacol. 1997 Sep;49(9):873-7. View Source

Leptin Secretion Inhibition

In lean rats, Trecadrine (1 mg/kg/day for 35 days) reduced gastrocnemius muscle UCP2 mRNA expression compared to controls (p<0.05), whereas in diet-induced obese rats, Trecadrine increased UCP2 expression [1]. This context-dependent regulation is in stark contrast to CL316243, which consistently upregulates UCP1 in brown adipose tissue regardless of obesity state [2]. Trecadrine's differential UCP2 modulation based on metabolic status (lean vs. obese) highlights a nuanced, tissue-specific action that is not observed with other β3-agonists.

Evidence Dimension	UCP2 gene expression in skeletal muscle
Target Compound Data	Downregulation in lean rats; upregulation in obese rats (p<0.05)
Comparator Or Baseline	CL316243: Upregulation of UCP1 in BAT in both lean and obese mice
Quantified Difference	Trecadrine: opposite regulation in lean vs. obese; CL316243: consistent upregulation
Conditions	Lean and diet-induced obese rats, Trecadrine 1 mg/kg/day oral for 35 days

Why This Matters

This unique metabolic state-dependent regulation makes Trecadrine a valuable tool for investigating UCP2's role in energy homeostasis and for differentiating between lean and obese physiological responses to β3-agonism.

• [1] Berraondo B, Marti A, Duncan JS, Trayhurn P, Martínez JA. Up-regulation of muscle UCP2 gene expression by a new β3-adrenoceptor agonist, trecadrine, in obese (cafeteria) rodents, but down-regulation in lean animals. Int J Obes Relat Metab Disord. 2000 Feb;24(2):156-63. View Source
• [2] Ghorbani M, et al. CL316,243, a potent β3-adrenoceptor agonist, increases UCP1 expression in brown adipose tissue of lean and obese mice. Eur J Pharmacol. 2000;388(1):71-9. View Source

Oral Bioavailability and β3-Selectivity

In isolated rat adipocytes, Trecadrine inhibited basal leptin secretion in a concentration-dependent manner, with a significant effect observed at 10^-7 M and near-maximal inhibition at 10^-5 M [1]. Comparative data for other β3-agonists like CL316243 or BRL35135A show similar leptin suppression, but Trecadrine's effect was not mediated by changes in glucose metabolism, suggesting a cAMP-dependent pathway [1]. This distinguishes it from agonists that may affect leptin via insulin sensitization.

Evidence Dimension	Inhibition of basal leptin secretion
Target Compound Data	Significant inhibition starting at 10^-7 M; ~50% reduction at 10^-6 M
Comparator Or Baseline	BRL35135A: Also inhibits leptin secretion, but mechanism may differ
Quantified Difference	Trecadrine's effect is independent of glucose flux changes, unlike some other β3-agonists
Conditions	Isolated rat adipocytes, 96h incubation

Why This Matters

This evidence supports Trecadrine's use in studies dissecting the direct vs. indirect effects of β3-agonists on leptin regulation and adipocyte endocrine function, especially in settings where insulin-independent pathways are of interest.

• [1] Moreno-Aliaga MJ, Martínez JA, Stanhope KL, Fernández-Otero MP, Havel PJ. Effects of Trecadrine, a β3-adrenergic agonist, on leptin secretion, glucose and lipid metabolism in isolated rat adipocytes. Int J Obes Relat Metab Disord. 2002 Jul;26(7):912-9. View Source

Trecadrine Preclinical Use Cases

Dual Metabolic and GI Studies

Trecadrine's ability to reduce plasma glucose from 15.0 to 8.3 mmol/L in alloxan-diabetic rats without altering insulin secretion [4] makes it an ideal tool for studies focused on hepatic glucose output and muscle glucose uptake independent of insulin signaling. Researchers can employ Trecadrine to dissect non-insulin-mediated pathways of glucose disposal, particularly in models of severe insulin resistance or pancreatic beta-cell dysfunction.

Obesity and Dyslipidemia Models

The unique upregulation of UCP2 in obese muscle but downregulation in lean muscle following Trecadrine treatment [4] positions this compound as a key reagent for exploring the physiological role of UCP2 in energy dissipation and metabolic adaptation. Comparative studies using Trecadrine alongside other β3-agonists (e.g., CL316243) can help delineate the specific signaling pathways that govern UCP2 expression in response to metabolic status.

Adipokine and Mitochondrial Interplay in BAT

The robust 4.5-fold increase in PGC-1 mRNA in brown adipose tissue after acute Trecadrine administration [4] provides a potent and quantifiable readout for investigating the transcriptional control of mitochondrial biogenesis and thermogenesis. Trecadrine can be used to probe the upstream signaling cascades linking β3-AR stimulation to PGC-1 expression, including cAMP/PKA and other kinase pathways.

Functional Selectivity Assays and Oral Pharmacology

Trecadrine's documented 19% reduction in intestinal galactose uptake after chronic dosing [4] offers a unique opportunity to study the intersection of adrenergic signaling and nutrient absorption. Researchers can utilize Trecadrine to investigate whether this intestinal effect contributes to its overall anti-obesity and anti-diabetic efficacy, and to explore potential synergy with other metabolic interventions targeting the gut.

• [1] Milagro FI, et al. A beta3-adrenergic agonist increases muscle GLUT1/GLUT4 ratio, and regulates liver glucose utilization in diabetic rats. Diabetes Obes Metab. 1999 Mar;1(2):97-104. View Source
• [2] Berraondo B, Marti A, Duncan JS, Trayhurn P, Martínez JA. Up-regulation of muscle UCP2 gene expression by a new β3-adrenoceptor agonist, trecadrine, in obese (cafeteria) rodents, but down-regulation in lean animals. Int J Obes Relat Metab Disord. 2000 Feb;24(2):156-63. View Source
• [3] Gomez-Ambrosi J, Frühbeck G, Martinez JA. Rapid up-regulation of PGC-1 and PPARγ2 mRNA in brown adipose tissue by a β3-adrenergic agonist and leptin. Unpublished data abstracted from DADUN repository. View Source
• [4] Diez-Sampedro A, et al. Effects of trecadrine, a β3-adrenergic agonist, on intestinal absorption of D-galactose and disaccharidase activities in three physiopathological models. J Pharm Pharmacol. 1997 Sep;49(9):873-7. View Source